Methyl 2-(2,4-difluorophenoxy)acetate

• IUPAC Name: methyl 2-(2,4-difluorophenoxy)acetate
• InChI: InChI=1S/C9H8F2O3/c1-13-9(12)5-14-8-3-2-6(10)4-7(8)11/h2-4H,5H2,1H3
• InChI Key: IUBJMZJUWOIZRP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)F)F
• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol

Description

“Methyl 2-(2,4-difluorophenoxy)acetate” is a chemical compound with the molecular formula C9H8F2O3. It has a molecular weight of 202.155 Da. It is also known by its IUPAC name “methyl (2,4-difluorophenyl)acetate” and has a CAS Number of 95299-17-5. The compound is typically stored at temperatures between 2-8°C and appears as a yellow to brown liquid.

Physical And Chemical Properties Analysis

“Methyl 2-(2,4-difluorophenoxy)acetate” is a yellow to brown liquid. It has a molecular weight of 202.155 Da. The compound is typically stored at temperatures between 2-8°C.

Scientific Research Applications

1. Controlled Release of Herbicides

• Methods of Application : The herbicide-intercalated Zn–Al hydrotalcites were fabricated by a modified co-precipitation method without heating, aging, organic solvents, and inert gas.
• Results : The volatilities of herbicide@HTlcs were reduced more than 3-fold compared with those of pure herbicides. The release rates of 2,4-D@HTlcs were controlled by non-Fickian diffusion.

2. Degradation of 2,4-Dichlorophenoxy Acetic Acid

• Application Summary : This study investigates the degradation of 2,4-Dichlorophenoxy acetic acid, an endocrine disruptor and widely used herbicide, using a CeO2–Bi2O3 mixed metal oxide photocatalyst under visible light irradiation.
• Methods of Application : The CeO2–Bi2O3 mixed metal oxide was synthesized through a co-precipitation method.
• Results : The material was highly active in the visible region, exhibiting 91% degradation in 780 min for the tested 2,4-D herbicide.

3. Analytical Method for 2,4-Dichlorophenoxy Acetic Acid

• Application Summary : This study presents an analytical method, Method Validation No.110504, designed for the quantitative determination of (2,4-dichlorophenoxy)acetic acid (2,4-D), 2,4-dichlorophenol and 4-chlorophenol in drinking, ground and surface water matrices at the LOQ of 0.10 μg/L using LC/MS/MS and 2,4-dichloroanisole in drinking, ground and surface water matrices at the LOQ of 0.10 μg/L using GC/MS.
• Methods of Application : The method involves the use of liquid chromatography-tandem mass spectrometry (LC/MS/MS) and gas chromatography-mass spectrometry (GC/MS) for the determination of residues of (2,4-dichlorophenoxy)acetic acid, 2,4-dichlorophenol, 4-chlorophenol and 2,4-dichloroanisole in water.
• Results : The method was able to detect these compounds at levels as low as 0.10 μg/L.

4. Synthesis of 2,4-Dichlorophenoxyacetic Acid

• Application Summary : This research focuses on the synthesis of 2,4-Dichlorophenoxyacetic acid (2,4-D), a common herbicide, using a modified co-precipitation method.
• Methods of Application : The 2,4-D was synthesized by a modified co-precipitation method without heating, aging, organic solvents, and inert gas.
• Results : The synthesized 2,4-D showed high entrapment efficiencies (71.7%–86.7%), a sheet structure with an average size of 339.4 nm, and positive surface charges (+40.5).